molecular formula C36H66O5 B1233248 Ricinoleic acid dimer CAS No. 79415-97-7

Ricinoleic acid dimer

Cat. No. B1233248
CAS RN: 79415-97-7
M. Wt: 578.9 g/mol
InChI Key: MAWLNCDEZPYQQL-GJHDBBOXSA-N
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Description

Ricinoleic acid dimer, also known as Ricinoleic acid dimer, is a useful research compound. Its molecular formula is C36H66O5 and its molecular weight is 578.9 g/mol. The purity is usually 95%.
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properties

CAS RN

79415-97-7

Product Name

Ricinoleic acid dimer

Molecular Formula

C36H66O5

Molecular Weight

578.9 g/mol

IUPAC Name

(E)-12-[(E)-17-carboxyheptadec-9-en-7-yl]oxyoctadec-9-enoic acid

InChI

InChI=1S/C36H66O5/c1-3-5-7-21-27-33(29-23-17-13-9-11-15-19-25-31-35(37)38)41-34(28-22-8-6-4-2)30-24-18-14-10-12-16-20-26-32-36(39)40/h17-18,23-24,33-34H,3-16,19-22,25-32H2,1-2H3,(H,37,38)(H,39,40)/b23-17+,24-18+

InChI Key

MAWLNCDEZPYQQL-GJHDBBOXSA-N

Isomeric SMILES

CCCCCCC(OC(C/C=C/CCCCCCCC(=O)O)CCCCCC)C/C=C/CCCCCCCC(=O)O

SMILES

CCCCCCC(CC=CCCCCCCCC(=O)O)OC(CCCCCC)CC=CCCCCCCCC(=O)O

Canonical SMILES

CCCCCCC(CC=CCCCCCCCC(=O)O)OC(CCCCCC)CC=CCCCCCCCC(=O)O

synonyms

RCL-AD
ricinoleic acid dime

Origin of Product

United States

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